Cas no 2137439-80-4 (Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel-)

Technical Introduction: Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel- is a chiral bicyclic compound featuring a rigid molecular framework with defined stereochemistry. The presence of both amino and ester functional groups enhances its utility as a versatile intermediate in organic synthesis, particularly for the construction of complex pharmacophores or constrained peptidomimetics. The (1R,5R,6S)-relative configuration contributes to stereoselective reactivity, making it valuable for asymmetric synthesis or medicinal chemistry applications. Its bicyclo[3.2.0]heptane core offers structural novelty, potentially influencing conformational stability in target molecules. Suitable for further derivatization, this compound is of interest in exploratory research and fine chemical development.
Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel- structure
2137439-80-4 structure
Product Name:Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel-
CAS No:2137439-80-4
MF:C10H17NO2
MW:183.24748301506
CID:5302347
Update Time:2025-10-29

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel-
    • Inchi: 1S/C10H17NO2/c1-2-13-10(12)7-3-6-5-9(11)8(6)4-7/h6-9H,2-5,11H2,1H3/t6-,7?,8-,9+/m1/s1
    • InChI Key: FJQGGMRQIJOSIJ-BNSCUJALSA-N
    • SMILES: [C@]12([H])[C@]([H])([C@@H](N)C1)CC(C(OCC)=O)C2

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel- Pricemore >>

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Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-amino-, ethyl ester, (1R,5R,6S)-rel- Related Literature

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